Cas no 1361840-35-8 (5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl)

• Product Name: 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl
• CAS No: 1361840-35-8
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4991923
• Update Time: 2025-10-30

5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-9-1-7(2-10(15)5-9)8-3-11(16)6-12(4-8)19-13(17)18/h1-6,13H
• InChI Key： DCPXHNHTUYEKNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl

Introduction to 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361840-35-8)

The compound 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl, identified by the CAS number 1361840-35-8, is a specialized organic molecule with a complex structural framework. This biphenyl derivative features multiple halogen substituents and a fluoromethoxy group, which contribute to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. The precise arrangement of these functional groups makes it a subject of interest for synthetic chemists and biologists exploring novel molecular architectures.

In recent years, the study of halogenated aromatic compounds has gained significant traction due to their diverse biological activities and industrial relevance. The presence of chlorine and fluorine atoms in 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl imparts electron-withdrawing effects, influencing its reactivity and interaction with biological targets. Such compounds are often investigated for their potential as intermediates in drug synthesis, where their structural features can be leveraged to modulate pharmacokinetic profiles and enhance binding affinity.

One of the most compelling aspects of this compound is its potential role in developing next-generation therapeutics. Researchers have been exploring biphenyl derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl may confer selectivity for certain biological pathways, making it a promising candidate for further investigation. For instance, studies have shown that halogenated biphenyls can exhibit potent activity against resistant bacterial strains by interfering with essential enzymatic processes.

The fluoromethoxy group, in particular, is a key feature that distinguishes this compound from others in the biphenyl class. Fluoro substituents are well-known for their ability to improve metabolic stability and oral bioavailability of drugs. By incorporating a fluoromethoxy moiety at the 3' position, 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts. This has prompted researchers to synthesize analogs with varying substituents to optimize efficacy and minimize side effects.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular modeling techniques can predict how 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl interacts with target proteins or enzymes, providing insights into its mechanism of action. These simulations have been particularly useful in identifying lead compounds for drug development pipelines. For example, virtual screening has helped identify biphenyl derivatives that disrupt protein-protein interactions critical for cancer progression.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. Halogenated biphenyls are known for their herbicidal and fungicidal properties, making them valuable in crop protection strategies. The structural complexity of 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl suggests that it could serve as a precursor for developing novel pesticides with improved environmental safety profiles. Such developments are crucial as the demand for sustainable agricultural practices grows globally.

The synthesis of 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl presents unique challenges due to the multiple functional groups present in its structure. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These techniques have been refined over the years through continuous research efforts aimed at improving efficiency and scalability.

As the field of medicinal chemistry evolves, compounds like 5'-Chloro-3,5-dichloro-3'-difluoromethoxy-biphenyl will continue to play a pivotal role in discovering new treatments for various diseases. The combination of structural diversity and functional versatility makes biphenyl derivatives an invaluable class of molecules for drug discovery programs worldwide. Future studies may explore additional modifications to this core scaffold to uncover even more potent and selective therapeutic agents.